3-Amino-5-(2-oxo-pyrrolidin-1-yl)-benzoic acid methyl ester

• Molecular Formula: C12H14N2O3
• Molecular Weight: 234.25 g/mol
• IUPAC Name: methyl 3-amino-5-(2-oxopyrrolidin-1-yl)benzoate
• InChI: InChI=1S/C12H14N2O3/c1-17-12(16)8-5-9(13)7-10(6-8)14-4-2-3-11(14)15/h5-7H,2-4,13H2,1H3
• InChI Key: IOVNIYUFCWUKQZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)N2CCCC2=O)N

Description

3-Amino-5-(2-oxo-pyrrolidin-1-yl)-benzoic acid methyl ester is a useful research compound. Its molecular formula is C12H14N2O3 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-amino-5-(2-oxo-pyrrolidin-1-yl)-benzoic acid (D6) (2.2 g, 10 mmol, 1 equiv) in MeOH/Et2O (1:1, 20 ml) was added 1-(3-dimethylaminopropyl)-3-ethyl-carbodiimide hydrochloride (2.3 g, 12 mmol, 1.2 equiv), DMAP (112 mg, 1 mmol, 0.1 equiv) and the resulting mixture was stirred at room temperature for 16 h then diluted with AcOEt. The organic phase was washed with saturated aqueous NaHCO3 solution, dried over MgSO4 and concentrated in vacuo. The residue was triturated with Et2O to give 3-amino-5-(2-oxo pyrrolidin-1-yl)-benzoic acid methyl ester (D4a) (1.6 g, 68%) as a white solid.